4-(3,4-Dichlorophenyl)-N-methyl-3,4-dihydronaphthalen-1(2H)-imine N-oxide
Overview
Description
Synthesis Analysis
The synthesis of this compound has been explored in various studies. For instance, a novel bioactive compound similar to this was synthesized using three different methods: conventional, microwave (MW) irradiation with solvent, and MW irradiation without solvent . The synthesized compound was characterized by spectroscopic techniques and finally confirmed by X-ray crystal structure analysis .
Scientific Research Applications
1. Industrial Synthesis of Antidepressants (Vukics et al., 2002) detailed the use of 4-(3,4-Dichlorophenyl)-N-methyl-3,4-dihydronaphthalen-1(2H)-imine N-oxide in the novel industrial synthesis of sertraline hydrochloride, a widely used antidepressant. This process presents advantages over previous methods in terms of yield and environmental impact.
2. Simplification of Sertraline Synthesis (Taber et al., 2004) developed a cleaner and more efficient alternative to the traditional synthesis of sertraline imine, a key intermediate in Zoloft (sertraline hydrochloride) production. This method uses ethanol and avoids hazardous byproducts, enhancing the environmental sustainability of the process.
3. Oxidation Reactions in Organic Chemistry In a study by (Malkova et al., 2014), 3,4-dihydronaphthalen-1(2H)-one, a compound structurally related to this compound, was used in the synthesis and oxidation reactions of various organic compounds, illustrating its role in advanced organic syntheses.
4. Synthesis of Enamides from Ketones (Zhao et al., 2011) explored the synthesis of enamides from ketones, a process involving 3,4-Dihydronaphthalene-1(2H)-one oxime, which is closely related to the compound . This research highlights the compound's utility in producing a variety of chemical entities.
5. Synthesis of Naphthoquinone Derivatives (Suryanarayana & Tilak, 1954) described the condensation of naphthoquinone derivatives, demonstrating the broader chemical applicability of compounds similar to this compound.
Properties
IUPAC Name |
4-(3,4-dichlorophenyl)-N-methyl-3,4-dihydro-2H-naphthalen-1-imine oxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15Cl2NO/c1-20(21)17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11/h2-6,8,10,12H,7,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZYYNFHEAXHXGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](=C1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40725008 | |
Record name | 4-(3,4-Dichlorophenyl)-N-methyl-3,4-dihydronaphthalen-1(2H)-imine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40725008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
209473-00-7 | |
Record name | 4-(3,4-Dichlorophenyl)-N-methyl-3,4-dihydronaphthalen-1(2H)-imine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40725008 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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